Cas no 207671-42-9 (2,4-Pyridinedicarboxylic acid monohydrate)

• Product Name: 2,4-Pyridinedicarboxylic acid monohydrate
• CAS No: 207671-42-9
• MF: C₇H₇NO₅
• MW: 185.134182214737
• MDL: MFCD00149413
• CID: 254421
• PubChem ID: 24898757
• Update Time: 2025-05-19

2,4-Pyridinedicarboxylic acid monohydrate Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyridinedicarboxylicacid, hydrate (1:1)
• 2,4-Pyridinedicarboxylic acid monohydrate
• PYRIDINE-2,4-DICARBOXYLIC ACID MONOHYDRATE
• pyridine-2,4-dicarboxylic acid,hydrate
• 2,4-lutidinic acid monohydrate
• 2,4-pydcH2*H2O
• 2,4-Pyridinedicarboxylic Acid Hydrate
• H2 2,4-pydc*H2O
• SB53388
• 2,4-Pyridinedicarboxylic acid monohydrate, 98%
• pyridine-2, 4-dicarboxylic acid;hydrate
• SCHEMBL2650345
• AS-19077
• A918915
• AKOS015966249
• 2,4-lutidinic acid hydrate
• DTXSID70585258
• MFCD00149413
• pyridine-2,4-dicarboxylic acid hydrate
• 207671-42-9
• Pyridine-2,4-dicarboxylic acid--water (1/1)
• 2,4-Pyridinedicarboxylic acid, hydrate (1:1)
• PLNFTNOXJDBMSM-UHFFFAOYSA-N
• PD117535
• HDM Inhibitor, 2,4-PDCA
• J-200039
• pyridine-2,4-dicarboxylic acid;hydrate

• MDL： MFCD00149413
• Inchi： 1S/C7H5NO4.H2O/c9-6(10)4-1-2-8-5(3-4)7(11)12;/h1-3H,(H,9,10)(H,11,12);1H2
• InChI Key： PLNFTNOXJDBMSM-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C(=O)O)C=1)=O.O
• BRN： 131631

Computed Properties

• Exact Mass: 185.03200
• Monoisotopic Mass: 185.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Color/Form: White crystals or powders
• Melting Point: 246-248 °C (dec.) (lit.)
• Boiling Point: 668.9°C at 760 mmHg
• Flash Point: 358.4°C
• PSA: 96.72000
• LogP: 0.41370
• Solubility: Not determined

2,4-Pyridinedicarboxylic acid monohydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,4-Pyridinedicarboxylic acid monohydrate

2,4-Pyridinedicarboxylic Acid Monohydrate (CAS No: 207671-42-9)

2,4-Pyridinedicarboxylic acid monohydrate is a compound with the CAS registry number 207671-42-9, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of two carboxylic acid groups at the 2 and 4 positions of the pyridine ring imparts unique chemical properties, making it a versatile building block for various applications.

The synthesis of 2,4-pyridinedicarboxylic acid monohydrate typically involves multi-step reactions, often starting from pyridine or its derivatives. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions and improve yields. These developments underscore the growing interest in this compound as a key intermediate in pharmaceutical and agrochemical industries.

One of the most promising applications of 2,4-pyridinedicarboxylic acid monohydrate lies in its use as a precursor for bioactive molecules. The carboxylic acid groups can undergo various transformations, such as esterification or amidation, to generate compounds with potential pharmacological activities. Recent studies have highlighted its role in the development of inhibitors for enzyme targets associated with neurodegenerative diseases and cancer. For example, derivatives of this compound have shown promise as selective inhibitors of histone deacetylases (HDACs), which are implicated in gene regulation and cancer progression.

In addition to its role in drug discovery, 2,4-pyridinedicarboxylic acid monohydrate has found applications in materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been exploited for gas storage and catalysis. Researchers have demonstrated that incorporating this compound into MOFs can enhance their porosity and stability, making them suitable for industrial applications such as carbon dioxide capture and hydrogen storage.

The environmental impact of 2,4-pyridinedicarboxylic acid monohydrate has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further investigations are required to fully understand its ecological footprint and ensure sustainable practices in its production and application.

In conclusion, 2,4-pyridinedicarboxylic acid monohydrate (CAS No: 207671-42-9) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to drive innovative research, positioning it as a valuable tool for developing new drugs, advanced materials, and environmentally friendly technologies.